Cas no 2137980-94-8 (4-bromo-1-(4,4-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(4,4-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 2137980-94-8
• MF: C₁₀H₁₆BrN₃O
• MW: 274.157541275024
• CID: 6135315
• PubChem ID: 165794334
• Update Time: 2025-09-23

4-bromo-1-(4,4-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(4,4-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine
• EN300-1110990
• 4-bromo-1-[(4,4-dimethyloxolan-2-yl)methyl]-1H-pyrazol-3-amine
• 2137980-94-8

• Inchi： 1S/C10H16BrN3O/c1-10(2)3-7(15-6-10)4-14-5-8(11)9(12)13-14/h5,7H,3-4,6H2,1-2H3,(H2,12,13)
• InChI Key： LZAXGPIPKAYTJI-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1CC(C)(C)CO1

Computed Properties

• Exact Mass: 273.04767g/mol
• Monoisotopic Mass: 273.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-bromo-1-(4,4-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine

Recent Advances in the Study of 4-bromo-1-(4,4-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine (CAS: 2137980-94-8)

The compound 4-bromo-1-(4,4-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine (CAS: 2137980-94-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 4-bromo-1-(4,4-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine, with particular emphasis on improving yield and purity. A novel synthetic route involving a multi-step reaction sequence has been reported, which offers higher efficiency and scalability compared to traditional methods. The compound's unique structural features, including the bromo-substituted pyrazole ring and the dimethyloxolane moiety, have been identified as key contributors to its reactivity and biological activity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-bromo-1-(4,4-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine exhibits promising inhibitory effects against a range of enzymes and receptors implicated in various diseases. Specifically, the compound has shown potent activity against certain kinases and G-protein-coupled receptors (GPCRs), making it a potential candidate for the treatment of cancer and inflammatory disorders. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

Pharmacokinetic and toxicity studies have also been conducted to evaluate the compound's suitability for further development. Early results indicate favorable absorption and distribution profiles, although further optimization may be required to address certain metabolic stability issues. Toxicological assessments have revealed a relatively safe profile at therapeutic doses, with no significant adverse effects observed in animal models.

Looking ahead, researchers are exploring the potential of 4-bromo-1-(4,4-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine as a lead compound for the development of novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. Future studies will likely focus on structure-activity relationship (SAR) optimization, formulation development, and preclinical efficacy testing.

In conclusion, 4-bromo-1-(4,4-dimethyloxolan-2-yl)methyl-1H-pyrazol-3-amine represents a promising chemical entity with significant potential in drug discovery. The latest research highlights its synthetic accessibility, biological activity, and therapeutic relevance, paving the way for further investigations and development. Continued efforts in this area are expected to yield valuable insights and contribute to the advancement of medicinal chemistry and chemical biology.